Cas no 63306-30-9 (Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,methyl ester, (11b,12a,15b)-)

Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,methyl ester, (11b,12a,15b)- structure

63306-30-9 structure

Product Name:Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,methyl ester, (11b,12a,15b)-

CAS No:63306-30-9

Molecular Formula:C₃₂H₄₂O₁₆

Molecular Weight:682.66628

CID:506177

PubChem ID:441789

Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,methyl ester, (11b,12a,15b)- Properties

Names and Identifiers

- Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,methyl ester, (11b,12a,15b)-
- bruceoside A
- Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,
- Bruceosid A
- Bruceosid-A
- bruceoside-A
- (11beta,12alpha,15beta)-13,20-Epoxy-2-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-3,16-dioxo-picras-1-en-21-oic acid methyl ester
- AC1L9BNS
- Q27105982
- CHEMBL504960
- CS-0149509
- Methyl 2-(hexopyranosyloxy)-11,12-dihydroxy-15-[(3-methylbut-2-enoyl)oxy]-3,16-dioxo-13,20-epoxypicras-1-en-21-oate
- C08753
- bruceosideA
- AKOS040761433
- DTXSID80979402
- HY-N8995
- methyl (1R,2S,3R,6R,8S,9S,13S,14R,15R,16S,17S)-15,16-dihydroxy-9,13-dimethyl-3-(3-methylbut-2-enoyloxy)-4,10-dioxo-11-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-11-ene-17-carboxylate
- LS-109750
- 63306-30-9
- AKSGLPBROCFVSE-TUHDNREHSA-N
- CHEBI:3192
- methyl (1R,2S,3R,6R,8S,9S,13S,14R,15R,16S,17S)-15,16-dihydroxy-9,13-dimethyl-3-(3-methylbut-2-enoyloxy)-4,10-dioxo-11-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-5,18-dioxapentacyclo(12.5.0.01,6.02,17.08,13)nonadec-11-ene-17-carboxylate
- InChIKey： AKSGLPBROCFVSE-TUHDNREHSA-N
- Inchi： InChI=1S/C32H42O16/c1-11(2)6-17(34)48-23-25-31-10-44-32(25,29(42)43-5)26(40)22(39)24(31)30(4)8-14(18(35)12(3)13(30)7-16(31)47-27(23)41)45-28-21(38)20(37)19(36)15(9-33)46-28/h6,8,12-13,15-16,19-26,28,33,36-40H,7,9-10H2,1-5H3/t12-,13-,15+,16+,19+,20-,21+,22+,23+,24+,25+,26-,28+,30-,31+,32-/m0/s1
- SMILES： CC1C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C)(C(C(C5C2(C=C(C1=O)OC6C(C(C(C(O6)CO)O)O)O)C)O)O)C(=O)OC

Computed Properties

Exact Mass: 682.24700
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 16
Rotatable Bond Count: 8
Monoisotopic Mass: 682.24728525g/mol
Heavy Atom Count: 48
Complexity: 1440
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 16
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 245Å²

Experimental Properties

LogP: -2.36860
PSA: 245.04000
Melting Point: 184-189 ºC
Solubility: Very slightly soluble (0.11 g/l) (25 º C),
Color/Form: Powder
Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),

Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,methyl ester, (11b,12a,15b)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
ChemFaces	CFN95080-10mg	Bruceoside A	63306-30-9	>=98%	10mg	$318
TargetMol Chemicals	TN3543-5 mg	Bruceoside A	63306-30-9	98%	5mg	￥ 3,339
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3543-5 mg	Bruceoside A	63306-30-9		5mg	￥3339.00	2022-04-26

Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,methyl ester, (11b,12a,15b)- Suppliers

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:63306-30-9)

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Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,methyl ester, (11b,12a,15b)- Related Literature

1. Subject index, 1977

J. Chem. Soc. Chem. Commun. 1977 966
2. Bruceoside-A, a novel antileukaemic quassinoid glycoside from Brucea javanica

Kuo-Hsiung Lee,Yasuhiro Imakura,Huan-Chang Huang J. Chem. Soc. Chem. Commun. 1977 69